N-[4-(aminosulfonyl)phenyl]-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-pyridin-2-yl-N-(4-sulfamoylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H19N5O2S2/c17-25(22,23)14-6-4-13(5-7-14)19-16(24)21-11-9-20(10-12-21)15-3-1-2-8-18-15/h1-8H,9-12H2,(H,19,24)(H2,17,22,23)
• InChI Key: AGIZUCFQISCQPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=S)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C16H19N5O2S2
• Molecular Weight: 377.5 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-4-(2-pyridinyl)-1-piperazinecarbothioamide, commonly known as APETx2, is a peptide toxin that is found in the venom of the sea anemone Anthopleura elegantissima. APETx2 has been extensively studied for its potential use in scientific research due to its unique mechanism of action and biochemical properties.

Scientific Research Applications

APETx2 has been shown to be a potent blocker of acid-sensing ion channels (ASICs) in the nervous system. ASICs are ion channels that are activated by changes in extracellular pH and are involved in a variety of physiological processes, including pain sensation, synaptic plasticity, and learning and memory. APETx2 has been used extensively in scientific research to study the role of ASICs in these processes.

Mechanism of Action

APETx2 binds to the extracellular domain of ASICs and blocks their ion conductance. This blockade results in the inhibition of neuronal firing and the attenuation of pain sensation. The precise mechanism of APETx2's interaction with ASICs is still under investigation, but it is thought to involve the formation of a complex between the peptide and the channel.
Biochemical and Physiological Effects
APETx2 has been shown to be a potent and selective blocker of ASICs. The peptide has been used in a variety of in vitro and in vivo studies to investigate the role of ASICs in pain sensation, synaptic plasticity, and learning and memory. APETx2 has been shown to attenuate pain in animal models of inflammatory and neuropathic pain, suggesting that ASICs may be a promising target for the development of analgesic drugs.

Advantages and Limitations for Lab Experiments

APETx2 has several advantages for lab experiments. The peptide is highly selective for ASICs and does not interact with other ion channels or receptors. This selectivity allows for the specific investigation of ASIC function without interference from other channels or receptors. However, one limitation of APETx2 is its relatively low potency compared to other ASIC blockers. This limitation may require higher concentrations of the peptide to achieve the desired effect, which can be problematic in some experiments.

Future Directions

For the study of APETx2 include the investigation of its mechanism of action, the role of ASICs in other physiological processes, and its use in disease states.